Cas no 1642873-03-7 (N-Propyl-sulfamide sodium salt)

• Product Name: N-Propyl-sulfamide sodium salt
• CAS No: 1642873-03-7
• MF: C₃H₉N₂NaO₂S
• MW: 160.170530080795
• MDL: MFCD28964001
• CID: 2102764
• PubChem ID: 127255792
• Update Time: 2025-06-13

N-Propyl-sulfamide sodium salt Chemical and Physical Properties

Names and Identifiers

• N-Propylsulfuric diamide-sodium
• N-Propyl-sulfamide sodium salt
• AK548801
• F20455
• N-Propylsulfamide sodium salt
• AS-63963
• SODIUM (PROPYLSULFAMOYL)AZANIDE
• sodium;propylsulfamoylazanide
• N-Propyl-sulfamidesodiumsalt
• DB-210061
• Sulfamide, N-propyl-, sodium salt (1:1)
• 1642873-03-7
• MFCD28964001
• Sodium (N-Propylsulfamoyl)amide
• SY316553
• AKOS030527363
• sodium propylsulfamoylazanide
• 808-277-7

• MDL： MFCD28964001
• Inchi： 1S/C3H9N2O2S.Na/c1-2-3-5-8(4,6)7;/h5H,2-3H2,1H3,(H-,4,6,7);/q-1;+1
• InChI Key： AESNHQGBBHYMGZ-UHFFFAOYSA-N
• SMILES： S([NH-])(NCCC)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 160.02824299g/mol
• Monoisotopic Mass: 160.02824299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6

N-Propyl-sulfamide sodium salt Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD631679)

Additional information on N-Propyl-sulfamide sodium salt

Comprehensive Overview of N-Propyl-sulfamide sodium salt (CAS No. 1642873-03-7): Properties, Applications, and Industry Relevance

N-Propyl-sulfamide sodium salt (CAS No. 1642873-03-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique sulfamide backbone and sodium counterion. This white crystalline powder exhibits high solubility in polar solvents, making it a versatile intermediate for synthesis. Researchers are increasingly exploring its potential as a bioactive scaffold in drug discovery, particularly for enzyme inhibition applications.

The compound's molecular structure combines a propyl group with a sulfamide moiety, creating distinct electronic properties that influence its reactivity. Recent studies highlight its role in developing next-generation antimicrobial agents, aligning with global concerns about antibiotic resistance. Its sodium salt form enhances stability and water solubility compared to the free acid variant, addressing formulation challenges in medicinal chemistry.

In analytical chemistry, N-Propyl-sulfamide sodium salt serves as a valuable reference standard for LC-MS and HPLC methods. Laboratories value its consistent purity (typically ≥95%) for method validation and quality control protocols. The compound's UV absorption characteristics make it particularly useful for developing chromatographic detection techniques in complex matrices.

Industrial applications leverage this chemical as a building block for specialty polymers with enhanced thermal stability. Material scientists are investigating its incorporation into ion-exchange membranes for energy storage devices, responding to growing demand for sustainable battery technologies. The sulfamide group's hydrogen bonding capacity contributes to unique material properties in these advanced applications.

From a safety perspective, proper handling requires standard laboratory precautions despite its non-hazardous classification. Storage recommendations include protection from moisture at room temperature, with stability data showing excellent shelf life under these conditions. These practical attributes contribute to its growing adoption in research and development workflows across multiple disciplines.

The synthesis of N-Propyl-sulfamide sodium salt typically involves reacting propylamine with sulfonyl chloride derivatives followed by salt formation. Process chemists are optimizing greener synthetic routes to align with green chemistry principles, reducing organic solvent usage through aqueous-phase reactions. These advancements address environmental concerns while maintaining high yield and purity standards.

Market analysis indicates rising demand for this specialty chemical, particularly in Asia-Pacific research hubs. Suppliers are responding with custom synthesis services and scaled-up production capabilities. The compound's pricing reflects its niche status, with cost variations based on purity grades and order volumes from chemical manufacturers.

Emerging research explores the compound's potential in bioconjugation chemistry, where its sulfamide group can serve as a linker for drug-antibody complexes. This application aligns with the booming field of targeted therapies in oncology. Such developments position 1642873-03-7 as a compound to watch in next-generation therapeutic platforms.

Quality control protocols for N-Propyl-sulfamide sodium salt emphasize comprehensive characterization including NMR, mass spectrometry, and elemental analysis. Batch-to-batch consistency is critical for research reproducibility, driving advancements in analytical methodology for sulfamide derivatives. These rigorous standards support its use in regulated industries.

The scientific literature contains limited but growing references to this compound, suggesting expanding research interest. Patent analyses reveal innovative applications in crop protection formulations, where its mode of action differs from conventional agrochemicals. This positions it as a potential solution for resistance management in modern agriculture.

From a regulatory standpoint, the compound currently falls outside major chemical control lists, facilitating global research collaboration. However, researchers should monitor evolving chemical safety regulations as understanding of sulfamide derivatives advances. Proactive evaluation of environmental fate and toxicity profiles supports responsible innovation.

Technical databases classify N-Propyl-sulfamide sodium salt under multiple identifiers including SCHEMBL21842273 and AKOS025147992, aiding literature searches. These cross-references help researchers navigate the complex landscape of chemical nomenclature while ensuring accurate substance identification in publications.

Future directions for this compound include exploration as a protein stabilizer in biopharmaceutical formulations and potential applications in corrosion inhibition systems. Its dual hydrophilic-lipophilic character makes it particularly interesting for interfacial science applications, representing untapped potential across multiple industries.